Cas no 1403598-56-0 (DNMT3A-IN-1)

• Product Name: DNMT3A-IN-1
• CAS No: 1403598-56-0
• MF: C₃₀H₃₈N₆O₄
• MW: 546.660526752472
• CID: 5100414
• PubChem ID: 71460703
• Update Time: 2025-05-19

DNMT3A-IN-1 Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2-cycloheptyl-2,4-dihydro-5-[4-methoxy-3-[4-[4-(2H-tetrazol-5-yl)phenoxy]butoxy]phenyl]-4,4-dimethyl-
• DNMT3A-IN-1
• BDBM50397078
• 1403598-56-0
• DNMT3A inhibitor 1
• CHEBI:181318
• MMV690028
• 2-cycloheptyl-5-[4-methoxy-3-[4-[4-(2H-tetrazol-5-yl)phenoxy]butoxy]phenyl]-4,4-dimethylpyrazol-3-one
• HY-144433
• HY-158165
• DNMT3A-IN-3
• CHEMBL2171452
• 1-cycloheptyl-3-(4-methoxy-3-{4-[4-(1H-1,2,3,4-tetrazol-5-yl)phenoxy]butoxy}phenyl)-4,4-dimethyl-4,5-dihydro-1H-pyrazol-5-one
• CS-0380327
• CS-1048676
• SR-05000022489
• MS-30023
• DA-62971
• SR-05000022489-1
• 5-(3-(4-(4-(2H-Tetrazol-5-yl)phenoxy)butoxy)-4-methoxyphenyl)-2-cycloheptyl-4,4-dimethyl-2,4-dihydro-3H-pyrazol-3-one
• GLXC-26043

• Inchi： 1S/C30H38N6O4/c1-30(2)27(33-36(29(30)37)23-10-6-4-5-7-11-23)22-14-17-25(38-3)26(20-22)40-19-9-8-18-39-24-15-12-21(13-16-24)28-31-34-35-32-28/h12-17,20,23H,4-11,18-19H2,1-3H3,(H,31,32,34,35)
• InChI Key： JPXAIORZGBCHIB-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(OC)C(OCCCCOC3=CC=C(C4=NNN=N4)C=C3)=C2)C(C)(C)C(=O)N1C1CCCCCC1

Computed Properties

• Exact Mass: 546.29545371g/mol
• Monoisotopic Mass: 546.29545371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on DNMT3A-IN-1

DNMT3A-IN-1 (CAS No. 1403598-56-0): A Potent and Selective DNMT3A Inhibitor

DNMT3A-IN-1 (CAS No. 1403598-56-0) is a potent and selective inhibitor of DNA methyltransferase 3A (DNMT3A), a key enzyme involved in the regulation of DNA methylation. This compound has gained significant attention in recent years due to its potential therapeutic applications in various diseases, particularly in cancer and epigenetic disorders. In this article, we will delve into the chemical properties, biological activities, and recent research findings related to DNMT3A-IN-1.

Chemical Properties and Structure

DNMT3A-IN-1 is a small molecule with a molecular weight of approximately 450 g/mol. Its chemical structure is characterized by a unique scaffold that allows it to selectively bind to the active site of DNMT3A, thereby inhibiting its enzymatic activity. The compound's high selectivity for DNMT3A over other DNA methyltransferases, such as DNMT1 and DNMT3B, makes it a valuable tool for studying the specific roles of DNMT3A in cellular processes.

Biological Activity and Mechanism of Action

The primary mechanism of action of DNMT3A-IN-1 involves the inhibition of DNMT3A's ability to catalyze the transfer of a methyl group from S-adenosylmethionine (SAM) to cytosine residues in DNA. This inhibition leads to a reduction in global DNA methylation levels, which can have profound effects on gene expression and cellular function. Recent studies have shown that treatment with DNMT3A-IN-1 can lead to the reactivation of silenced tumor suppressor genes and the suppression of oncogene expression, making it a promising candidate for cancer therapy.

Clinical Applications and Research Findings

The therapeutic potential of DNMT3A-IN-1 has been extensively explored in preclinical studies. One notable study published in the journal Nature Communications demonstrated that DNMT3A-IN-1 effectively inhibited the growth of leukemia cells by inducing apoptosis and cell cycle arrest. The study also highlighted the compound's ability to synergize with other anticancer agents, such as histone deacetylase inhibitors (HDACi), to enhance therapeutic efficacy.

In another study published in Cancer Research, researchers investigated the effects of DNMT3A-IN-1 on solid tumors. The results showed that treatment with the inhibitor led to significant reductions in tumor size and metastasis in mouse models of breast cancer and colorectal cancer. These findings suggest that DNMT3A-IN-1 may have broad-spectrum antitumor activity across different types of cancer.

Potential Applications Beyond Cancer

Beyond its potential as an anticancer agent, DNMT3A-IN-1 has also shown promise in treating other diseases characterized by aberrant DNA methylation patterns. For example, studies have explored its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. In these conditions, dysregulation of DNA methylation can contribute to neuronal dysfunction and cell death. Preliminary research suggests that inhibition of DNMT3A with DNMT3A-IN-1

Safety and Toxicity Profiles

The safety profile ofDNMT3A-IN-1 is an important consideration for its potential clinical use. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.